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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of ML401, a potent
and selective EBI2/GPR183 antagonist, in in vivo animal models. The following sections detail
the mechanism of action, formulation protocols, recommended dosing strategies, and a
framework for establishing study-specific experimental parameters.

Mechanism of Action

ML401 is a small molecule inhibitor that selectively antagonizes the EBI2/GPR183 receptor
with high potency. EBI2 (Epstein-Barr virus-induced G-protein coupled receptor 2), also known
as GPR183, is a G protein-coupled receptor (GPCR) that plays a crucial role in mediating
immune cell migration. The endogenous ligands for EBI2 are oxysterols, with 7a,25-
dihydroxycholesterol (7a,25-OHC) being the most potent natural agonist.

The binding of 7a,25-OHC to EBI2 initiates a signaling cascade through the Gai subunit of the
G protein complex. This signaling pathway is integral to the chemotaxis of various immune
cells, including B cells, T cells, and dendritic cells, guiding their movement within lymphoid
tissues. By blocking this interaction, ML401 can modulate immune responses, making it a
valuable tool for studying inflammatory and autoimmune diseases.
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In Vivo Animal Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608195/docs#application-notes-and-protocols-for-
ml401-dosage-in-in-vivo-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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